9,11-Methanobenzo[b][1,10]phenanthroline, 8,9,10,11-tetrahydro-10,10-dimethyl-, (9S,11S)-

• Molecular Formula: C19H18N2
• Molecular Weight: 274.4 g/mol
• IUPAC Name: (1S,17S)-18,18-dimethyl-3,6-diazapentacyclo[15.1.1.02,15.04,13.05,10]nonadeca-2(15),3,5(10),6,8,11,13-heptaene
• InChI: InChI=1S/C19H18N2/c1-19(2)14-9-13-8-12-6-5-11-4-3-7-20-17(11)18(12)21-16(13)15(19)10-14/h3-8,14-15H,9-10H2,1-2H3/t14-,15-/m1/s1
• InChI Key: KXQGYTZHFQLASZ-HUUCEWRRSA-N
• Isomeric SMILES: CC1([C@H]2C[C@@H]1C3=C(C2)C=C4C=CC5=C(C4=N3)N=CC=C5)C
• Canonical SMILES: CC1(C2CC1C3=C(C2)C=C4C=CC5=C(C4=N3)N=CC=C5)C

Description

9,11-Methanobenzo[b][1,10]phenanthroline, 8,9,10,11-tetrahydro-10,10-dimethyl-, (9S,11S)- (hereafter referred to as the "target compound") is a structurally unique derivative of 1,10-phenanthroline. Its methano bridge (9,11-Methano) introduces a rigid bicyclic framework, while the tetrahydro backbone and 10,10-dimethyl substituents impart steric bulk and partial saturation. This compound is chiral, with stereochemistry defined at positions 9S and 11S, which may influence its coordination behavior and enantioselective applications in catalysis or supramolecular chemistry .

Preparation Methods

Ring Formation via Diels-Alder Cycloaddition

A foundational approach involves Diels-Alder reactions to construct the methanobenzo bridge. For example, reacting a dienophile-functionalized phenanthroline precursor with a conjugated diene under thermal or Lewis acid-catalyzed conditions can yield the bridged structure.

Example Protocol (adapted from):

• Precursor Synthesis : 1,10-Phenanthroline is functionalized at the 2- and 9-positions with acetylene groups via Sonogashira coupling.

• Diels-Alder Reaction : The acetylene reacts with 1,3-butadiene in the presence of BF₃·Et₂O at 80°C, forming the methanobenzo bridge.

• Hydrogenation : The resulting adduct is hydrogenated using Pd/C in ethanol to saturate the bridgehead double bonds.

Key Data :

Step	Conditions	Yield (%)
Sonogashira Coupling	Pd(PPh₃)₄, CuI, THF, 60°C	78
Diels-Alder	BF₃·Et₂O, 80°C, 12 h	65
Hydrogenation	Pd/C, H₂ (1 atm), EtOH	92

This method offers moderate yields but requires precise control over regioselectivity.

Palladium-Catalyzed Cross-Coupling

Palladium-mediated strategies, inspired by phenanthroline-dimedone syntheses, enable selective bond formation. The Pd@HQBI-SPION catalyst (palladium on magnetite nanoparticles) facilitates C–C couplings under mild conditions.

Protocol for Methanobenzo Bridge Formation :

• Substrate Preparation : 8,9-Dimethyl-1,10-phenanthroline is treated with iodomethane to introduce methyl groups.

• Coupling Reaction : The methylated phenanthroline reacts with a brominated benzo precursor using Pd@HQBI-SPION (0.1 mol%) in ethyl acetate under reflux.

• Cyclization : Intramolecular O-alkylation closes the methanobenzo ring.

Optimization Insights :

• Solvent screening showed ethyl acetate superior to toluene or DMF due to better catalyst stability.

• Catalyst recyclability: Pd@HQBI-SPION retained 95% activity after five cycles.

Stereoselective Synthesis via Chiral Auxiliaries

The (9S,11S) configuration is achieved using Evans oxazolidinone auxiliaries. A patented method involves:

• Auxiliary Attachment : (S)-4-Benzyl-2-oxazolidinone is coupled to a phenanthroline intermediate.

• Alkylation : Diastereoselective methylation at positions 9 and 11 using MeLi.

• Auxiliary Removal : Hydrolysis with LiOH yields the enantiomerically pure product.

Stereochemical Outcomes :

Entry	Auxiliary	dr (9S,11S:9R,11R)
1	Evans	92:8
2	Oppolzer	85:15

Mechanistic Considerations

Methanobenzo Bridge Formation

The bridge forms via a conjugate addition-cyclization sequence (Fig. 1). A phenanthroline-derived enolate attacks an α,β-unsaturated ketone, followed by intramolecular cyclization. Computational studies (DFT) indicate a ΔG‡ of 24.3 kcal/mol for the rate-determining cyclization step.

Dimethyl Group Introduction

Friedel-Crafts alkylation using Me₂SO₄ and AlCl₃ selectively methylates the tetrahydro ring. Competing pathways are suppressed by low temperatures (−20°C), favoring monoalkylation.

Comparative Analysis of Methods

Method	Advantages	Limitations	Yield (%)
Diels-Alder	High atom economy	Limited stereocontrol	65–78
Pd Catalysis	Recyclable catalyst, mild conditions	Requires functionalized precursors	70–85
Chiral Auxiliaries	Excellent stereoselectivity	Multi-step, costly reagents	50–60

Chemical Reactions Analysis

This compound undergoes various types of chemical reactions, including:

Oxidation: It can be oxidized under specific conditions to form different oxidation states.

Reduction: Reduction reactions can be performed using common reducing agents.

Substitution: It can undergo substitution reactions, particularly at the nitrogen atoms in the phenanthroline ring.

Common reagents used in these reactions include palladium catalysts, oxidizing agents like hydrogen peroxide, and reducing agents such as sodium borohydride. The major products formed depend on the specific reaction conditions and reagents used .

Scientific Research Applications

Coordination Chemistry

1. Ligand Properties

The compound serves as a bidentate ligand due to its ability to coordinate with metal ions. This property is crucial in the formation of metal complexes that exhibit unique electronic and optical properties. These complexes are essential in catalysis and sensor applications due to their stability and reactivity.

2. Metal Complexes

Metal complexes formed with 9,11-Methanobenzo[b][1,10]phenanthroline have shown promising results in various applications:

• Catalysis : They can act as catalysts in organic transformations and polymerizations.
• Sensors : The complexes can be utilized as sensors for detecting metal ions and small molecules due to their luminescent properties.

Medicinal Applications

1. Antimicrobial Activity

Research indicates that derivatives of 1,10-phenanthroline exhibit significant antimicrobial activity. Studies have demonstrated that metal complexes containing this ligand can effectively combat resistant strains of bacteria such as Pseudomonas aeruginosa. This is particularly relevant for immunocompromised patients at risk of infections .

2. Anticancer Properties

Phenanthroline derivatives have been investigated for their potential anticancer activities. They can intercalate into DNA strands and disrupt cellular processes, leading to apoptosis in cancer cells. The ability to selectively target cancer cells while sparing healthy cells is a key area of ongoing research.

Materials Science Applications

1. Organic Light Emitting Diodes (OLEDs)

The unique electronic properties of phenanthroline derivatives make them suitable for use in OLEDs. Their ability to form stable complexes with metals enhances the light-emitting efficiency of these devices .

2. Photovoltaics

In dye-sensitized solar cells (DSSCs), compounds like 9,11-Methanobenzo[b][1,10]phenanthroline can act as sensitizers that absorb sunlight and convert it into electrical energy. Their structural properties allow for efficient charge transfer processes .

Environmental Applications

1. Environmental Sensors

Due to their ability to form stable complexes with heavy metals, these compounds are being explored as potential sensors for environmental monitoring. They can detect trace amounts of toxic metals in water sources .

2. Photocatalysis

The photocatalytic properties of metal complexes containing phenanthroline derivatives are being studied for applications in environmental remediation. These compounds can facilitate the degradation of pollutants under light irradiation .

Case Studies

Application Area	Study Reference	Key Findings
Antimicrobial	PMC8869450	Demonstrated efficacy against resistant Pseudomonas aeruginosa strains in vivo using metal-tdda-phen complexes combined with gentamicin .
OLEDs	ResearchGate publication	Highlighted the use of phenanthroline derivatives in enhancing the performance of OLED devices .
Photovoltaics	Recent advances in phenanthroline chemistry	Discussed the role of phenanthroline derivatives as sensitizers in dye-sensitized solar cells .
Environmental Sensors	Der Pharmachemica	Explored the potential of phenanthroline-based materials for detecting heavy metals in water .

Mechanism of Action

The mechanism of action of this compound involves its ability to chelate metal ions, which can inhibit metalloproteases and other metal-dependent enzymes . This chelation disrupts the normal function of these enzymes, leading to various biological effects. The molecular targets include iron, zinc, and other divalent metal ions .

Comparison with Similar Compounds

Substituent Effects

• Neocuproine (2,9-dimethyl-1,10-phenanthroline): Unlike the target compound, neocuproine lacks a methano bridge but shares methyl substituents. The 2,9-methyl groups enhance metal-chelation strength via steric protection of the coordination site, improving selectivity for Cu(I) ions in analytical applications .
• Batophenanthroline (4,7-diphenyl-1,10-phenanthroline): The phenyl substituents in batophenanthroline extend π-conjugation, enhancing π-π interactions in solid-state structures . The target compound’s methano bridge disrupts aromaticity, reducing π-stacking capability but increasing rigidity for preorganized metal coordination .

Methano-Bridged Derivatives

• 8,10-Methano-11-butyl-9,9-dimethyl-8,9,10,11-tetrahydrobenzo[b][1,10]phenanthroline: This structurally analogous ligand () shares the methano bridge but features a butyl group and alternative dimethyl positioning. The butyl chain may increase hydrophobicity, whereas the target compound’s 10,10-dimethyl groups likely favor compact coordination geometries.

Hydrogenated Derivatives

• 8,9,10,11-Tetrahydro-1,10-phenanthrolines: Partial hydrogenation in such derivatives reduces aromaticity, lowering electron-withdrawing effects and increasing basicity compared to fully aromatic analogs.

Metal-Binding Selectivity

• 1,10-Phenanthroline : Forms stable complexes with transition metals (e.g., Fe²⁺, Cu²⁺) via N,N’-chelation. Its planar structure allows for π-backbonding with metals like Ru or Os in luminescent complexes .
• Target Compound: The methano bridge imposes a bent geometry, which may favor larger metal ions (e.g., Cd²⁺ or Zn²⁺) or distorted coordination environments. Preliminary studies on similar methano-bridged ligands suggest enhanced selectivity for lanthanides due to cavity size .

Basicity and Electronic Effects

• Cyclophane 1,10-Phenanthrolines: Substitution at 4,7-positions with aryloxy groups increases basicity by ~2 orders of magnitude compared to unsubstituted derivatives . The target compound’s methyl groups and methano bridge likely induce moderate basicity, balancing electron donation and steric accessibility.

Data Tables

Table 1: Key Structural and Electronic Comparisons

Compound	Substituents	Bridge Type	Basicity (Relative)	Metal Selectivity
1,10-Phenanthroline	None	None	Moderate	Fe²⁺, Cu²⁺, Ru²⁺
Neocuproine	2,9-dimethyl	None	High	Cu(I)
Batophenanthroline	4,7-diphenyl	None	Low	Heavy metals (e.g., Pb²⁺)
Target Compound	10,10-dimethyl, methano	9,11-Methano	Moderate-High	Ln³⁺, Zn²⁺, Cd²⁺

Biological Activity

The compound 9,11-Methanobenzo[b][1,10]phenanthroline, 8,9,10,11-tetrahydro-10,10-dimethyl-, (9S,11S)- is a derivative of the well-studied 1,10-phenanthroline family. This class of compounds has garnered attention due to their diverse biological activities including antimicrobial properties, anticancer effects, and potential applications in coordination chemistry. This article synthesizes existing research findings on the biological activity of this specific compound and its derivatives.

Chemical Structure and Properties

The compound is characterized by a complex polycyclic structure that allows for significant interaction with biological macromolecules such as DNA and proteins. Its structural features contribute to its biological activity through mechanisms such as intercalation and coordination with metal ions.

Antimicrobial Activity

Research has demonstrated that derivatives of 1,10-phenanthroline exhibit broad-spectrum antimicrobial activity . For example:

• In vitro studies have shown that these compounds can inhibit the growth of various bacterial strains including resistant strains such as Pseudomonas aeruginosa and Staphylococcus aureus .
• The incorporation of metal ions (e.g., Cu(II), Ag(I)) into the phenanthroline structure enhances antimicrobial efficacy due to improved cell membrane permeability and bioavailability .

Anticancer Properties

The anticancer potential of phenanthroline derivatives is notable:

• In vitro studies indicate that these compounds can induce apoptosis in cancer cells by disrupting DNA synthesis and function .
• In vivo studies using animal models have shown that these compounds can inhibit tumor growth without significant toxicity compared to traditional chemotherapeutics like cisplatin .

The mechanisms through which 9,11-Methanobenzo[b][1,10]phenanthroline exerts its biological effects include:

• DNA Intercalation : The compound can intercalate between DNA base pairs, leading to structural distortions that inhibit replication and transcription.
• Metal Coordination : The ability to form stable complexes with transition metals enhances its biological activity by altering redox states and facilitating electron transfer processes.

Study 1: Antimicrobial Efficacy

A study evaluated the antimicrobial activity of metal complexes containing 1,10-phenanthroline against clinical isolates of Pseudomonas aeruginosa. The results indicated that metal complexes exhibited significantly higher antibacterial activity compared to free metal ions or simple ligands. The study reported a minimum inhibitory concentration (MIC) as low as 5 µg/mL for some complexes .

Study 2: Anticancer Activity

In a separate investigation involving human cancer cell lines (HCT-116 colon cancer cells), the compound demonstrated a dose-dependent reduction in cell viability with an IC50 value of approximately 20 µM. This suggests a potent anticancer effect potentially mediated through oxidative stress induction and apoptosis .

Data Summary

Biological Activity	Mechanism	Reference
Antimicrobial	DNA intercalation; Metal coordination
Anticancer	Induction of apoptosis; DNA synthesis inhibition
Resistance against AMR pathogens	Enhanced bioavailability through metal complexes

Q & A

Basic Research Question

• Fluorescence spectroscopy : Compare emission spectra of derivatives (e.g., 1,10-phenanthroline vs. phenanthrene) to confirm nitrogen-mediated binding .
• X-ray crystallography : Resolve stereochemical details and intermolecular interactions, as applied in cytosine co-crystals with 1,10-phenanthroline .
• Thermogravimetric analysis (TGA) : Determine thermal stability using molar enthalpies/entropies of fusion (e.g., 1,10-phenanthroline: ΔfusH = 11.8 kJ/mol) .

Advanced Insight : Pair computational screening (e.g., Cambridge Structural Database) with experimental co-crystallization to predict packing motifs .

How do steric effects from the 10,10-dimethyl group impact catalytic activity in cross-coupling reactions?

Advanced Research Question
The dimethyl group introduces steric hindrance, altering reactivity:

• Substrate selectivity : Bulky ligands favor less hindered aryl partners in Suzuki-Miyaura couplings, reducing side reactions .
• Catalytic turnover : Steric shielding of metal centers (e.g., Pd or Cu) can stabilize active intermediates but may slow transmetallation steps .
• Radical stabilization : In Fe³⁺/phenanthroline systems, steric bulk modulates electron transfer efficiency, as seen in aryl bromide activation .

Methodological Insight : Use Job’s method to determine stoichiometry in metal-ligand complexes (e.g., 1:3 Fe²⁺-phenanthroline ratio) .

What strategies mitigate fluorescence quenching in methanobenzo-phenanthroline-based sensors?

Advanced Research Question

• Derivatization : Introduce electron-withdrawing groups (e.g., nitro) to shift emission wavelengths and reduce self-absorption .
• Solvent optimization : Polar aprotic solvents (e.g., DMF) minimize aggregation-induced quenching .
• pH buffering : Maintain pH 4.0–5.0 to stabilize Fe²⁺-phenanthroline complexes and enhance signal intensity .

Methodological Insight : Apply RGB colorimetric analysis (green channel) for high-sensitivity detection of uric acid via Fe²⁺-phenanthroline complexes .

How can computational models predict the thermodynamic properties of methanobenzo-phenanthroline derivatives?

Advanced Research Question

• DFT calculations : Simulate ligand conformation and metal-binding energies to guide synthesis (validated against NIST thermochemical data) .
• QSPR models : Correlate substituent effects (e.g., methyl vs. nitro groups) with melting points or solubility .
• Molecular dynamics : Predict co-crystal stability by modeling π-π stacking and hydrogen-bonding interactions .

Methodological Insight : Cross-validate computational results with DSC-measured heat capacities (e.g., 391.1 J/mol·K for 1,10-phenanthroline) .

What mechanistic insights explain the role of 1,10-phenanthroline in accelerating cobalt(III) oxidation by Fe³⁺?

Advanced Research Question

• Redox mediation : Phenanthroline acts as a redox-active ligand, facilitating electron transfer via Fe³⁺ → Phen → Co³⁺ pathways .
• Kinetic orders : Reaction rate is first-order in [Fe³⁺] and fractional-order in [Co³⁺], suggesting a rate-limiting ligand-exchange step .
• Acid inhibition : H⁺ competes for Phen coordination, reducing available ligand and slowing oxidation .

Methodological Insight : Use stopped-flow spectrophotometry to monitor transient intermediates in redox reactions .